Dovitinib lactate
Dovitinib lactate
Brand Name:
Vulcanchem
CAS No.:
915769-50-5
VCID:
VC0005570
InChI:
InChI=1S/C21H21FN6O.C3H6O3.H2O/c1-27-7-9-28(10-8-27)12-5-6-14-16(11-12)25-20(24-14)18-19(23)17-13(22)3-2-4-15(17)26-21(18)29;1-2(4)3(5)6;/h2-6,11,24-25H,7-10,23H2,1H3;2,4H,1H3,(H,5,6);1H2/b20-18-;;
SMILES:
CC(C(=O)O)O.CN1CCN(CC1)C2=CC3=C(C=C2)NC(=C4C(=C5C(=NC4=O)C=CC=C5F)N)N3.O
Molecular Formula:
C₂₄H₂₉FN₆O₅
Molecular Weight:
500.5 g/mol
Dovitinib lactate
CAS No.: 915769-50-5
Inhibitors
VCID: VC0005570
Molecular Formula: C₂₄H₂₉FN₆O₅
Molecular Weight: 500.5 g/mol
CAS No. | 915769-50-5 |
---|---|
Product Name | Dovitinib lactate |
Molecular Formula | C₂₄H₂₉FN₆O₅ |
Molecular Weight | 500.5 g/mol |
IUPAC Name | (3Z)-4-amino-5-fluoro-3-[5-(4-methylpiperazin-1-yl)-1,3-dihydrobenzimidazol-2-ylidene]quinolin-2-one;2-hydroxypropanoic acid;hydrate |
Standard InChI | InChI=1S/C21H21FN6O.C3H6O3.H2O/c1-27-7-9-28(10-8-27)12-5-6-14-16(11-12)25-20(24-14)18-19(23)17-13(22)3-2-4-15(17)26-21(18)29;1-2(4)3(5)6;/h2-6,11,24-25H,7-10,23H2,1H3;2,4H,1H3,(H,5,6);1H2/b20-18-;; |
Standard InChIKey | NOGSKCDVWBOZAQ-DJOSVPKASA-N |
Isomeric SMILES | CC(C(=O)O)O.CN1CCN(CC1)C2=CC3=C(C=C2)N/C(=C/4\C(=C5C(=NC4=O)C=CC=C5F)N)/N3.O |
SMILES | CC(C(=O)O)O.CN1CCN(CC1)C2=CC3=C(C=C2)NC(=C4C(=C5C(=NC4=O)C=CC=C5F)N)N3.O |
Canonical SMILES | CC(C(=O)O)O.CN1CCN(CC1)C2=CC3=C(C=C2)NC(=C4C(=C5C(=NC4=O)C=CC=C5F)N)N3.O |
Synonyms | 4-amino-5-fluoro-3-(6-(4-methylpiperazin-1-yl)-1H-benzo[d]imidazol-2-yl)quinolin-2(1H)-one 2-hydroxypropanoate hydra |
PubChem Compound | 16738710 |
Last Modified | Nov 14 2021 |
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